4,6-dimethyl-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]thio}nicotinonitrile

• IUPAC Name: 4,6-dimethyl-2-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H14N2O3S/c1-11-7-12(2)21-18(15(11)9-20)25-10-16(22)14-8-13-5-3-4-6-17(13)24-19(14)23/h3-8H,10H2,1-2H3
• InChI Key: ZAFZDSFBJJYFSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC(=O)C2=CC3=CC=CC=C3OC2=O)C
• Molecular Formula: C19H14N2O3S
• Molecular Weight: 350.4 g/mol

Description

4,6-dimethyl-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]thio}nicotinonitrile, also known as DTNQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis Methods

• Microwave-Assisted Solvent-Free Synthesis : An efficient method for synthesizing novel 2-amino-4-(2-oxo-2H-chromen-3-yl)nicotinonitriles, related to the compound , has been developed. This method involves solvent-free conditions using enaminonitriles and various aliphatic amines, with microwave irradiation enhancing yields (Srikrishna & Dubey, 2018).

Pharmacological Properties

• Antimicrobial and Antioxidant Activities : Compounds structurally similar to 4,6-dimethyl-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]thio}nicotinonitrile have shown significant antimicrobial and antioxidant activities. These activities were evaluated through various assays, demonstrating potential in pharmacological applications (Al-Hazmy et al., 2022).

Molecular Docking Studies

• Conformational Polymorphs and Docking Studies : Studies on conformational polymorphs of similar compounds have been conducted, revealing their binding affinity with cyclooxygenase (COX-2) receptors, which may indicate potential anti-inflammatory properties (Dubey et al., 2013).

Quantum Chemical Analysis

• Quantum Chemical Parameters : Quantum chemical parameters like highest occupied molecular orbital energy and lowest unoccupied molecular orbital energy have been studied for related compounds. Such analyses contribute to understanding the electronic properties and reactivity of these molecules (Ibraheem et al., 2021).

Ultrasound-Assisted Synthesis

• Ultrasound Irradiation in Synthesis : The use of ultrasound irradiation has been explored in the synthesis of related compounds, showing efficacy in producing reverse-orientation products, a significant aspect in the field of synthetic chemistry (Yavari & Fadakar, 2021).

Molecular Network and Conformation

• Molecular Network via CH-π Interaction : Related compounds have been synthesized and characterized, showing how weak CH-X (π, O, N) interactions play a role in stabilizing their packing mode, highlighting the importance of such interactions in molecular architecture (Tewari & Dubey, 2009).

Ionic Liquid-Promoted Synthesis

• Ionic Liquid in Synthesis : Ionic liquid has been used to promote the synthesis of novel derivatives, with implications in antimicrobial applications. This method offers a green and efficient approach in synthetic chemistry (Tiwari et al., 2018).